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Compound of Interest

Compound Name: 4-Aminocinnamic acid

Cat. No.: B091749 Get Quote

4-Aminocinnamic Acid: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Aminocinnamic acid, also known as p-aminocinnamic acid, is an organic compound with

the chemical formula C₉H₉NO₂.[1][2] It is a derivative of cinnamic acid, featuring an amino

group substituted at the para position of the phenyl ring.[1] This compound presents as a white

to off-white or light yellow crystalline powder.[1][3] 4-Aminocinnamic acid serves as a

versatile building block in organic synthesis, finding applications in the development of

pharmaceuticals, agrochemicals, and dyes.[1][2] Its antioxidant and antimicrobial properties

have also been a subject of scientific investigation.[1][4] Furthermore, it is utilized in the

creation of specialized materials such as polymers and liquid crystals.[1]

Core Properties
The fundamental chemical and physical properties of 4-Aminocinnamic acid are summarized

in the tables below for easy reference and comparison.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference(s)

CAS Number 2393-18-2, 17570-30-8 [1][5]

Molecular Formula C₉H₉NO₂ [1][2][6]

Molecular Weight 163.17 g/mol [1][6]

Canonical SMILES
C1=CC(=CC=C1C=CC(=O)O)

N
[1]

InChI Key
JOLPMPPNHIACPD-

ZZXKWVIFSA-N
[1]

pKa 4.79 ± 0.10 (Predicted) [1]

Topological Polar Surface Area 63.3 Å² [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 2 [1]

Table 2: Physical Properties
Property Value Reference(s)

Appearance
White to off-white crystalline

powder
[1]

Melting Point 170 °C [2][5]

Boiling Point 378.4 °C at 760 mmHg [2][5]

Density 1.281 g/cm³ [2][5]

Solubility
Sparingly soluble in water.

Soluble in dilute HCl.
[1][7]

Vapor Pressure 2.13E-06 mmHg at 25°C [5]

Refractive Index 1.676 [5]
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Table 3: Spectroscopic Data
Technique Data Reference(s)

¹H NMR
Spectra available, conforms to

structure.
[2][8]

¹³C NMR
Spectra available, conforms to

structure.
[9]

Infrared (IR)
Spectrum conforms to

structure.
[2]

Synthesis and Reactivity
4-Aminocinnamic acid is commonly synthesized via the Knoevenagel condensation reaction.

[10] This reaction involves the condensation of an aromatic aldehyde (in this case, 4-

aminobenzaldehyde) with an active methylene compound like malonic acid, typically in the

presence of a weak base such as pyridine and piperidine.[10][11] The resulting α,β-unsaturated

dicarboxylic acid intermediate readily undergoes decarboxylation to yield 4-aminocinnamic
acid.[12]

Biological Activity and Applications
4-Aminocinnamic acid and its derivatives are of significant interest in medicinal chemistry and

materials science.

Pharmaceutical Intermediate: It is a key starting material for the synthesis of more complex

molecules, including various heterocyclic compounds used in drug discovery.[2]

Antimicrobial Properties: 4-Aminocinnamic acid has demonstrated inhibitory activity

against bacteria such as Bacillus subtilis and Escherichia coli.[4] Cinnamic acid derivatives,

in general, are known to possess a broad spectrum of antimicrobial effects against various

bacteria and fungi.[13][14][15] The proposed mechanisms of action for cinnamic acid

derivatives include disruption of the cell membrane, inhibition of enzymes, and interference

with nucleic acid synthesis.[16]
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Antioxidant Activity: The compound exhibits antioxidant properties, which are attributed to its

ability to scavenge free radicals.[1] The antioxidant mechanism for hydroxycinnamic acids, a

related class of compounds, is believed to occur via hydrogen atom transfer (HAT) or

sequential proton loss electron transfer (SPLET), depending on the molecular structure and

solvent.[17][18][19] This radical scavenging potential makes its derivatives candidates for

mitigating oxidative stress-related conditions.

Other Applications: It is also used in the production of UV-absorbing materials, making it

valuable for sunscreens and protective coatings.[2] Its fluorescent properties are also utilized

in the development of probes and markers for biological imaging.[2]

Experimental Protocols
Synthesis of 4-Aminocinnamic Acid via Knoevenagel
Condensation
This protocol is a generalized procedure based on the principles of the Knoevenagel-Doebner

reaction.[11][12]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-

aminobenzaldehyde and malonic acid (typically in a 1:1.1 molar ratio).

Solvent and Catalyst Addition: Add a suitable solvent, such as pyridine, which also acts as a

basic catalyst. A small amount of a secondary amine catalyst, like piperidine, is often added.

[11]

Heating: Heat the reaction mixture to reflux for several hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).[11]

Workup: After the reaction is complete, cool the mixture. Acidify the mixture with dilute

hydrochloric acid, which will cause the product to precipitate.[11]

Isolation: Collect the solid product by suction filtration and wash it with cold water.

Purification: The crude 4-aminocinnamic acid can be further purified by recrystallization

from a suitable solvent, such as ethanol or water.[4][12]
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Synthesis

Workup & Purification

1. Combine 4-aminobenzaldehyde
and malonic acid in a flask.

2. Add pyridine (solvent/catalyst)
and piperidine (catalyst).

3. Heat mixture to reflux
for several hours.

4. Monitor reaction
progress by TLC.

5. Cool reaction mixture.

Reaction Complete

6. Acidify with dilute HCl
to precipitate product.

7. Isolate solid by
suction filtration.

8. Wash with cold water.

9. Purify by recrystallization.
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NMR Sample Prep FT-IR Sample Prep (KBr)

Dissolve 5-25 mg of sample
in ~0.6 mL deuterated solvent.

Ensure complete dissolution.
Solution must be clear.

Filter into NMR tube
if solids are present.

Place tube in
NMR spectrometer.

Grind 1-2 mg of sample
with 100-200 mg KBr.

Press mixture into
a thin, transparent pellet.

Place pellet in holder
and acquire spectrum.

Run background scan
in spectrometer.
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Aminocinnamic acid fundamental properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091749#4-aminocinnamic-acid-fundamental-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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